![molecular formula C12H16ClNO2 B2929987 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride CAS No. 1837664-96-6](/img/structure/B2929987.png)
2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride
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Overview
Description
“2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride” is a chemical compound with the CAS Number: 1837664-96-6 . Its IUPAC name is 2-(indolin-1-yl)butanoic acid hydrochloride . The molecular weight of this compound is 241.72 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H15NO2.ClH/c1-2-10(12(14)15)13-8-7-9-5-3-4-6-11(9)13;/h3-6,10H,2,7-8H2,1H3,(H,14,15);1H . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Catalysis and Chemical Reactions
Catalytic Conversion Studies : Research has been conducted on the catalytic conversion of various substances, which could potentially involve compounds like 2-(2,3-Dihydroindol-1-yl)butanoic acid; hydrochloride. For example, the study of the reaction kinetics of 2,3-butanediol and other intermediates over acidic zeolites highlights the complex interactions in catalysis involving similar compounds (Zheng et al., 2018).
Alcohol Dehydration Research : Studies on alcohol dehydration over alkali cation-exchanged zeolites provide insights into the dehydration processes of alcohols, which could be related to the research on compounds like 2-(2,3-Dihydroindol-1-yl)butanoic acid; hydrochloride (Jacobs et al., 1977).
Biochemical Applications
- Enzymatic and Biochemical Reactions : The efficient whole-cell biocatalyst for acetoin production with NAD+ regeneration system, involving the co-expression of 2,3-butanediol dehydrogenase and NADH oxidase in engineered Bacillus subtilis, represents a significant area of research in biochemistry that could be relevant to the study of 2-(2,3-Dihydroindol-1-yl)butanoic acid; hydrochloride (Bao et al., 2014).
Chemical Synthesis and Modification
- Synthesis of Chemical Compounds : Research into the synthesis of various chemical compounds, such as the cyanohydrin synthesis of 2,3-dihydroxy-2,3-dimethylbutanoic acid, provides a foundation for understanding the synthetic pathways and chemical behaviors of related compounds like 2-(2,3-Dihydroindol-1-yl)butanoic acid; hydrochloride (Powell et al., 1978).
Material Science and Engineering
- Metal-Organic Frameworks (MOFs) : The development of rare-earth fcu-MOFs with controlled window apertures for selective adsorption kinetics driven gas/vapor separations presents a unique application in material science that could potentially relate to the properties and applications of 2-(2,3-Dihydroindol-1-yl)butanoic acid; hydrochloride (Xue et al., 2015).
Safety and Hazards
Future Directions
Indole derivatives have shown diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . The success of computer-aided drug design in the fields of cancer and anti-viral drugs has accelerated in silico studies in antibacterial drug development . This suggests that there could be potential future research directions in exploring “2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride” and similar compounds for their therapeutic potential.
Properties
IUPAC Name |
2-(2,3-dihydroindol-1-yl)butanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.ClH/c1-2-10(12(14)15)13-8-7-9-5-3-4-6-11(9)13;/h3-6,10H,2,7-8H2,1H3,(H,14,15);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFZAJVFPOCSLNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCC2=CC=CC=C21.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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